![molecular formula C8H8ClN5 B137077 9-Allyl-6-chloro-9H-purin-2-ylamine CAS No. 144364-01-2](/img/structure/B137077.png)
9-Allyl-6-chloro-9H-purin-2-ylamine
Overview
Description
Molecular Structure Analysis
The molecular weight of “9-Allyl-6-chloro-9H-purin-2-ylamine” is 209.63 g/mol. The exact structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
Radiolabeled Guanine Derivatives
9-Allyl-6-chloro-9H-purin-2-ylamine has been explored for its potential in radiolabeling guanine derivatives. This research involves synthesizing analogs like 6-(4-[(18)F]Fluoro-benzyloxy)-9H-purin-2-ylamine and 6-(3-[(131)I]Iodo-benzyloxy)-9H-purin-2-ylamine. These derivatives are useful in mapping the O(6)-alkylguanine-DNA alkyltransferase (AGT), which is significant for understanding DNA repair mechanisms (Vaidyanathan et al., 2000).
Synthesis and Tautomerism Studies
Another application includes the synthesis and study of tautomerism in N-Methoxy-9-methyl-9H-purin-6-amines. This research provides insights into the properties and reactivity of such compounds, which are useful in various synthetic and medicinal chemistry applications (Roggen & Gundersen, 2008).
Modified Purine Homo-N-Nucleosides
9-Allyl-6-chloro-9H-purin-2-ylamine is also instrumental in creating modified purine homo-N-nucleosides. These compounds have been evaluated for their antioxidant, anti-lipid peroxidation activities, and their ability to inhibit lipoxygenase and thrombin. This research is significant for developing new pharmacological agents (Thalassitis et al., 2014).
Fused 9,10-Dihydro-6H-Azepino-Purines
The compound also plays a role in the synthesis of fused 9,10-dihydro-6H-azepino- and 9,10-dihydro-6H-[1,3]diazepino[1,2-e]purines. These synthesized compounds are tested as inhibitors of lipid peroxidation, contributing to the field of antilipid peroxidation agents (Thalassitis, Hadjipavlou-Litina & Litinas, 2015).
Acyclic Nucleosides Synthesis
Another application includes the synthesis of acyclic N7- and N9-adenine nucleosides, where 9-Allyl-6-chloro-9H-purin-2-ylamine is utilized to introduce functional groups in acyclic adenine nucleosides. This synthesis is crucial for developing novel nucleoside analogs (Kotian et al., 2006).
Cu(I)-Catalyzed Coupling
The compound is used in Cu(I)-catalyzed coupling reactions to form 6-allylpurine derivatives. This method demonstrates the compound's utility in synthetic organic chemistry (Klečka, Tobrman & Dvořák, 2006).
DNA Repair Enzyme Activity Evaluation
9-Allyl-6-chloro-9H-purin-2-ylamine aids in evaluating the activity of the DNA repair enzyme O6-methylguanine-DNA-methyl-transferase in tumor tissues. This is significant for understanding tumor resistance to certain anticancer drugs (Schirrmacher et al., 2002).
Microbiological Evaluation
The compound's derivatives are also evaluated for their antibacterial activity, contributing to the field of antimicrobial research (Govori & Haziri, 2014).
Safety and Hazards
properties
IUPAC Name |
6-chloro-9-prop-2-enylpurin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClN5/c1-2-3-14-4-11-5-6(9)12-8(10)13-7(5)14/h2,4H,1,3H2,(H2,10,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSHQNKKUWKGGIP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C=NC2=C1N=C(N=C2Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClN5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40576678 | |
Record name | 6-Chloro-9-(prop-2-en-1-yl)-9H-purin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40576678 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9-Allyl-6-chloro-9H-purin-2-ylamine | |
CAS RN |
144364-01-2 | |
Record name | 6-Chloro-9-(prop-2-en-1-yl)-9H-purin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40576678 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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